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Compound of Interest

2,4-Dichloro-5-
Compound Name:
(chloromethyl)pyrimidine

Cat. No.: B1314503

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available solubility data for 2,4-
Dichloro-5-(chloromethyl)pyrimidine. It also outlines common experimental protocols for
determining the solubility of pyrimidine derivatives, which can be adapted for this specific
compound. While the broader class of pyrimidine derivatives is known for a wide range of
biological activities, a specific signaling pathway for 2,4-Dichloro-5-(chloromethyl)pyrimidine
has not been identified in the reviewed literature.

Physicochemical Properties

Property Value Source
Molecular Formula CsHsCIsN2 [1]
Molecular Weight 197.45 g/mol [2]
Appearance White to cream solid [1]

CAS Number 7627-38-5 [1][2]

Solubility Data

Currently, publicly available quantitative solubility data for 2,4-Dichloro-5-
(chloromethyl)pyrimidine is limited. The following table summarizes the known data point.
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Further experimental investigation is required to determine its solubility in a broader range of
solvents and temperatures.

Solvent Temperature (°C) Solubility (g/L) Classification

Water 25 2.4 Slightly soluble[1]

Experimental Protocols for Solubility Determination

The following are generalized but detailed methodologies for determining the solubility of
pyrimidine derivatives, which can be applied to 2,4-Dichloro-5-(chloromethyl)pyrimidine.

Thermodynamic (Equilibrium) Solubility Assay

This method determines the equilibrium solubility of a compound in a specific solvent.

Workflow for Thermodynamic Solubility Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1314503#2-4-dichloro-5-chloromethyl-pyrimidine-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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